Methyl 2-(2-((3-thiomorpholinopyrazin-2-yl)thio)acetamido)benzoate
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Description
Methyl 2-(2-((3-thiomorpholinopyrazin-2-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C18H20N4O3S2 and its molecular weight is 404.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Systems
- Methyl 2-benzoylamino-3-dimethylaminopropenoate, similar in structure to the compound , has been used in synthesizing heterocyclic systems like pyrido[1,2-a]pyrimidine, pyrimido[1,2-b]pyridazine, and various other derivatives. The process involves the removal of the benzyloxycarbonyl group, highlighting the compound's utility in synthesizing complex heterocyclic structures (Stanovnik et al., 1990).
Bioactive Compound Synthesis
- Compounds structurally similar to Methyl 2-(2-((3-thiomorpholinopyrazin-2-yl)thio)acetamido)benzoate have shown promise as bioactive compounds. For example, methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate demonstrated significant antiproliferative activity toward human cancer cells and was identified as a tubulin polymerization inhibitor. This indicates the potential of similar compounds in therapeutic applications, particularly in cancer treatment (Minegishi et al., 2015).
Chemical Transformations and Synthesis
- Methyl 2-acetamido-3-O-acetyl-2-deoxy-4,6-di-O-methanesulphonyl-α-D-glucopyranoside, a compound with similarities, undergoes chemical transformations to produce derivatives like methyl 2-acetamido-2-deoxy-α-D-galactopyranoside. This showcases the compound's versatility in chemical synthesis, potentially leading to the production of valuable biochemicals (Hill & Hough, 1968).
Enzyme Inhibition and Antioxidant Activity
- Analogous compounds have been investigated for their enzyme inhibition properties and antioxidant activities. For instance, thiophene-2-carboxamide Schiff base derivatives showed promising results as inhibitors of acetylcholinesterase and butyrylcholinesterase, suggesting potential applications in treating neurodegenerative diseases. Furthermore, some derivatives exhibited significant antioxidant potential, indicating their possible use in combating oxidative stress-related conditions (Kausar et al., 2021).
Properties
IUPAC Name |
methyl 2-[[2-(3-thiomorpholin-4-ylpyrazin-2-yl)sulfanylacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3S2/c1-25-18(24)13-4-2-3-5-14(13)21-15(23)12-27-17-16(19-6-7-20-17)22-8-10-26-11-9-22/h2-7H,8-12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQTVUGXXOBKPSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)CSC2=NC=CN=C2N3CCSCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.